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Compound of Interest

Compound Name: Hexabromobenzene-13C6

Cat. No.: B15582477

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling Hexabromobenzene-13C6, including detailed operational and disposal plans to

foster a secure research environment.

Essential Safety Information

Hexabromobenzene-13C6 is a halogenated aromatic compound that requires careful handling
due to its potential health hazards. It is harmful if swallowed, inhaled, or in contact with skin,
and causes skin and serious eye irritation.[1][2][3] Adherence to strict safety protocols is crucial

to minimize exposure and ensure a safe working environment.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Hexabromobenzene is provided in
the table below. This information is critical for safe handling and storage.
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Property Value

White crystalline powder or monoclinic
Appearance

needles[1][4][5][6]

Molecular Formula CeBre[5][6][7]

Molecular Weight 551.49 g/mol [1][5][6][7]

Melting Point >300 °C[4][7]

Boiling Point 417.5 °C at 760 mmHg[4]

Flash Point 199.6 °C[4]

Solubility Insoluble in water.[1][5] Soluble in chloroform,
ethanol, ether, and benzene.[4][5]

Purity 98%(6]

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment (PPE) is the most critical line of defense
against exposure to Hexabromobenzene-13C6. The following table outlines the required PPE

for handling this compound.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Hexabromobenzene
https://www.lookchem.com/404.htm
https://en.wikipedia.org/wiki/Hexabromobenzene
https://www.nacchemical.com/hexabromobenzene-3741937.html
https://en.wikipedia.org/wiki/Hexabromobenzene
https://www.nacchemical.com/hexabromobenzene-3741937.html
https://www.accustandard.com/prod0006301.html
https://pubchem.ncbi.nlm.nih.gov/compound/Hexabromobenzene
https://en.wikipedia.org/wiki/Hexabromobenzene
https://www.nacchemical.com/hexabromobenzene-3741937.html
https://www.accustandard.com/prod0006301.html
https://www.lookchem.com/404.htm
https://www.accustandard.com/prod0006301.html
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Hexabromobenzene
https://en.wikipedia.org/wiki/Hexabromobenzene
https://www.lookchem.com/404.htm
https://en.wikipedia.org/wiki/Hexabromobenzene
https://www.nacchemical.com/hexabromobenzene-3741937.html
https://www.benchchem.com/product/b15582477?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Body Part Required PPE Specifications

For situations with inadequate
ventilation or potential for
dust/aerosol formation, a full-

Respiratory NIOSH-approved respirator facepiece respirator with
cartridges for organic vapors
and particulates is

recommended.[8][9]

Goggles should provide a
complete seal around the
Chemical safety goggles and eyes. A face shield should be
Eyes and Face ) ) -
face shield worn in addition to goggles
when there is a splash hazard.

[OlLo1]

Viton or Silver Shield gloves
are recommended for their
high resistance to aromatic
and chlorinated solvents.[10]
Hands Chemical-resistant gloves Nitrile gloves may be suitable
for incidental contact but
should be changed
immediately upon

contamination.[10]

A fully buttoned lab coat

should be worn at all times.
Laboratory coat and/or _ _ _
Body ) ) For tasks with a higher risk of
chemical-resistant apron ) ) ]
splashing, a chemical-resistant

apron is necessary.[11][12]

Shoes should be made of a
Feet Closed-toe shoes )
non-porous material.[11]

Operational Plan: Step-by-Step Handling Procedure
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Follow these steps to ensure the safe handling of Hexabromobenzene-13C6 in a laboratory
setting.

e Preparation:
o Ensure the work area is in a well-ventilated chemical fume hood.[2][3]

o Gather all necessary materials, including Hexabromobenzene-13C6, solvents, and
reaction vessels, inside the fume hood.

o Don all required PPE as outlined in the table above.
e Weighing and Transfer:
o Handle Hexabromobenzene-13C6 as a powder. Minimize the creation of dust.
o Use a microbalance within the fume hood for accurate weighing.
o Employ a spatula for transferring the solid. Avoid pouring the powder directly.

o If preparing a solution, add the solvent to the vessel containing the pre-weighed
Hexabromobenzene-13C6 slowly to avoid splashing. The 13C6-labeled product may also
be available as a solution in toluene.[13][14]

e During the Experiment:
o Keep the container of Hexabromobenzene-13C6 tightly closed when not in use.[2][3]
o Continuously monitor the experiment for any signs of spills or leaks.

o Avoid contact with skin and eyes.[2][3] In case of accidental contact, follow the first aid
measures outlined below.

e Post-Experiment:

o Decontaminate all surfaces and equipment that may have come into contact with
Hexabromobenzene-13C6 using an appropriate solvent and cleaning agent.
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o Properly label and store any unused Hexabromobenzene-13C6 in a cool, dry, and well-
ventilated area away from incompatible substances.[3]

First Aid Measures

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) )

upper and lower eyelids. Seek medical

attention.[3]

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes while
Skin Contact . . .
removing contaminated clothing and shoes.

Seek medical attention.[3]

Remove the individual to fresh air. If not

breathing, give artificial respiration. If breathing

Inhalation
is difficult, give oxygen. Seek medical attention.
[21[3]
Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth and give
Ingestion 2-4 cupfuls of milk or water. Never give anything

by mouth to an unconscious person. Seek

immediate medical attention.[2][3]

Disposal Plan

Proper disposal of Hexabromobenzene-13C6 and associated waste is crucial to prevent
environmental contamination and comply with regulations.

o Waste Segregation:

o Collect all waste contaminated with Hexabromobenzene-13C6, including unused product,
empty containers, contaminated PPE, and cleaning materials, in a designated and clearly
labeled hazardous waste container.

o Waste Container:
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o Use a container that is compatible with halogenated organic compounds.

o The container must be kept tightly closed and stored in a designated hazardous waste
accumulation area.

e Disposal Method:

o Hexabromobenzene waste should be disposed of through a licensed chemical waste
disposal company.[2]

o Controlled incineration with flue gas scrubbing is a possible disposal method.[2]

o Consult with your institution's environmental health and safety (EHS) office for specific
disposal procedures and to ensure compliance with all local, state, and federal
regulations.[15]

Experimental Workflow

The following diagram illustrates the key steps for the safe handling and disposal of
Hexabromobenzene-13C6.
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'

2. Weighing & Transfer
- Minimize dust
- Use spatula
- Add solvent slowly

'

3. Experimentation
- Keep container closed
- Monitor for spills

i

4. Post-Experiment
- Decontaminate area
- Store unused chemical

5. Waste Segregation
- Collect all contaminated materials
- Use designated waste container

6. Disposal
- Contact EHS office
- Arrange for professional disposal

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of Hexabromobenzene-13C6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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